calcium;2-[[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]hexanedioate

• IUPAC Name: calcium;2-[[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]hexanedioate
• InChI: InChI=1S/C21H25N7O7.Ca/c22-21-26-17-16(19(33)27-21)28(10-29)13(9-24-17)8-23-12-6-4-11(5-7-12)18(32)25-14(20(34)35)2-1-3-15(30)31;/h4-7,10,13-14,23H,1-3,8-9H2,(H,25,32)(H,30,31)(H,34,35)(H4,22,24,26,27,33);/q;+2/p-2
• InChI Key: WBLGSPHVSAZTHQ-UHFFFAOYSA-L
• Canonical SMILES: C1C(N(C2=C(N1)NC(=NC2=O)N)C=O)CNC3=CC=C(C=C3)C(=O)NC(CCCC(=O)[O-])C(=O)[O-].[Ca+2]
• Molecular Formula: C21H23CaN7O7
• Molecular Weight: 525.5 g/mol

Description

calcium;2-[[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]hexanedioate is a chemical compound with unique properties and applications. It is known for its specific interactions and reactions in various scientific fields, making it a subject of interest in research and industry.

Preparation Methods

The preparation of calcium;2-[[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]hexanedioate involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in the desired compound . Industrial production methods may vary, but they generally follow similar principles to ensure the purity and yield of the compound.

Chemical Reactions Analysis

calcium;2-[[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]hexanedioate undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include various acids, bases, and catalysts. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce different oxides, while substitution reactions can result in various substituted derivatives .

Scientific Research Applications

calcium;2-[[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]hexanedioate has a wide range of scientific research applications. In chemistry, it is used to study reaction mechanisms and catalysis. In biology, it may be involved in the study of cellular processes and interactions. In medicine, it could be used to develop new therapeutic agents or to understand disease mechanisms. Industrial applications include its use in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of calcium;2-[[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]hexanedioate involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the context and application of the compound .

Comparison with Similar Compounds

calcium;2-[[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]hexanedioate can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include other indole derivatives or compounds with similar functional groups. The specific properties and reactivity of this compound make it distinct from these other compounds, providing unique advantages in its applications .

Conclusion

This compound is a versatile compound with significant importance in various scientific fields. Its unique properties and reactions make it a valuable subject of study and application in chemistry, biology, medicine, and industry.